Cas no 10601-73-7 (N-(3-Hydroxypropyl)acetamide)

• Product Name: N-(3-Hydroxypropyl)acetamide
• CAS No: 10601-73-7
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD00178451
• CID: 1070282
• PubChem ID: 2781177
• Update Time: 2025-04-20

N-(3-Hydroxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Hydroxypropyl)acetamide
• 3-acetylamino-propan-1-ol
• N-acetyl-1-amino-3-hydroxy-propane
• N-acetyl-3-hydroxypropylamine
• N-(3-hydroxypropyl)ethanamide
• acetamide, N-(3-hydroxypropyl)-
• N-(3-Hydroxyprop-1-yl)acetamide
• N-(3-hydroxypropyl)acetamide(SALTDATA: FREE)
• 3-(Acetylamino)propan-1-ol, 1-[(3-Hydroxyprop-1-yl)amino]ethan-1-one
• MFCD00178451
• CS-0037159
• 3-acetamidopropanol
• SB84090
• N-(3-Hydroxypropyl)acetamide, AldrichCPR
• 10601-73-7
• LS-03854
• DTXSID70381752
• EN300-69492
• DA-48072
• AKOS005173606
• W12709
• SCHEMBL48733
• SY081542
• ALBB-012330
• N-(3-hydroxypropyl)-acetamide
• Z353570744
• LEICDYOVJNQLTN-UHFFFAOYSA-N

• MDL： MFCD00178451
• Inchi： 1S/C5H11NO2/c1-5(8)6-3-2-4-7/h7H,2-4H2,1H3,(H,6,8)
• InChI Key： LEICDYOVJNQLTN-UHFFFAOYSA-N
• SMILES： OCCCNC(C)=O

Computed Properties

• Exact Mass: 117.07900
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: -0.10420

N-(3-Hydroxypropyl)acetamide Security Information

• Hazard Statement： Irritant
• HazardClass：IRRITANT